2-({3-ethyl-8-methoxy-5-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)-N-[(4-fluorophenyl)methyl]acetamide

• IUPAC Name: 2-(3-ethyl-8-methoxy-5-methyl-4-oxopyrimido[5,4-b]indol-2-yl)sulfanyl-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C23H23FN4O3S/c1-4-28-22(30)21-20(17-11-16(31-3)9-10-18(17)27(21)2)26-23(28)32-13-19(29)25-12-14-5-7-15(24)8-6-14/h5-11H,4,12-13H2,1-3H3,(H,25,29)
• InChI Key: GVUOIVPXLWKHKN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C3=C(N2C)C=CC(=C3)OC)N=C1SCC(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C23H23FN4O3S
• Molecular Weight: 454.5 g/mol
• CAS No.: 1112399-72-0

Description

2-({3-ethyl-8-methoxy-5-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)-N-[(4-fluorophenyl)methyl]acetamide is a useful research compound. Its molecular formula is C23H23FN4O3S and its molecular weight is 454.52. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Heterocyclic Chemistry

Research in organic synthesis has demonstrated the utility of related compounds in constructing complex molecular architectures. For instance, the synthesis of azabicyclo[3.1.0]hexane diastereomers through reactions involving morpholino-chlorotetrahydro-N-methyl-pyridine and Grignard reagents showcases the versatility of morpholine and pyrrolidine scaffolds in organic transformations (Butz & Vilsmaier, 1993). Similarly, the electropolymerization of 1,4-bis(pyrrol-2-yl)benzene highlights the potential for creating conducting polymers with low oxidation potential, a property that could be relevant for materials synthesized from compounds containing pyrrolidine and morpholine rings (Larmat et al., 1996).

Medicinal Chemistry and Biological Activities

The structural features of the compound suggest potential relevance in the development of bioactive molecules. Research has shown that similar heterocyclic compounds exhibit a range of biological activities. For instance, the study of 4-aminopiperidines revealed novel antifungal agents targeting ergosterol biosynthesis, demonstrating the importance of piperidine and morpholine derivatives in medicinal chemistry (Krauss et al., 2021).

Materials Science and Photoluminescence

In materials science, the photoluminescence of tetrameric copper(I) iodide complexes, including those with morpholine ligands, has been explored. These studies provide insights into the electronic properties of complexes that could be analogously relevant for compounds with pyrrolidine and morpholine substituents, potentially impacting the design of photoluminescent materials (Vogler & Kunkely, 1986).